Ciwujianoside A1

• Molecular Formula: C59H96O26
• Molecular Weight: 1221.4 g/mol
• IUPAC Name: [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• InChI: InChI=1S/C59H96O26/c1-24-34(63)38(67)42(71)49(78-24)83-46-29(21-61)80-48(45(74)41(46)70)77-23-30-37(66)40(69)44(73)51(81-30)85-53(75)59-17-15-54(2,3)19-26(59)25-9-10-32-56(6)13-12-33(55(4,5)31(56)11-14-58(32,8)57(25,7)16-18-59)82-52-47(35(64)27(62)22-76-52)84-50-43(72)39(68)36(65)28(20-60)79-50/h9,24,26-52,60-74H,10-23H2,1-8H3/t24-,26-,27-,28+,29+,30+,31-,32+,33-,34-,35-,36+,37+,38+,39-,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,56-,57+,58+,59-/m0/s1
• InChI Key: JYQWZASHCQTVLM-AQYGZFFOSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC(=O)[C@@]45CC[C@@]6(C(=CC[C@H]7[C@]6(CC[C@@H]8[C@@]7(CC[C@@H](C8(C)C)O[C@H]9[C@@H]([C@H]([C@H](CO9)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)C)C)[C@@H]4CC(CC5)(C)C)C)O)O)O)CO)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(CC4C6=CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)C)OC9C(C(C(CO9)O)O)OC1C(C(C(C(O1)CO)O)O)O)C)(C)C)O)O)O)CO)O)O)O

Description

Ciwujianoside A1 is a natural product found in Caulophyllum thalictroides, Fatsia japonica, and other organisms with data available.

Scientific Research Applications

Memory Enhancement

Ciwujianoside A1, detected in the cerebral cortex after oral administration of Eleutherococcus senticosus leaf extract, has been linked to enhanced memory function. Although ciwujianoside A1 itself was not directly tested, closely related compounds (ciwujianoside C3, eleutheroside M, and ciwujianoside B) showed significant memory enhancement effects in mice, suggesting a potential role for ciwujianoside A1 in this area (Yamauchi et al., 2019).

Histamine Release Inhibition

Ciwujianosides, including ciwujianoside A1, have been identified as powerful inhibitors of histamine release, which is crucial for allergic responses. Ciwujianosides D1 and C1 specifically showed a strong concentration-dependent inhibition of histamine release in rat peritoneal mast cells (Umeyama et al., 1992).

Clinical Application and Blood Concentration Monitoring

The content of ciwujianoside B (a compound related to ciwujianoside A1) in Acanthopanax senticosus was determined using HPLC, and its clinical application was explored. This research provides a basis for assessing the quality of different preparations of Acanthopanax senticosus and for monitoring blood concentration of compounds like ciwujianoside A1 (Hua Ju, 2006).

Hematopoietic System Protection

Research has compared the protective effects of different glycosides, including ciwujianoside-B (related to ciwujianoside A1), on the hematopoietic system in mice exposed to γ-rays. This study offers insights into the potential radioprotective effects of ciwujianoside compounds (Yu-rong Li et al., 2011).

Chemical Characterization

The structural elucidation of various ciwujianosides, including ciwujianoside A1, provides a deeper understanding of their chemical properties. This research is fundamental for further pharmacological studies (Shao et al., 1989).

Immunomodulatory Activity

Ciwujianoside A1, as a component of Acanthopanax senticosus, contributes to the plant's immunomodulatory activities. Various phytochemicals in Ciwujia, including ciwujianoside A1, have shown potential in modulating immunological functions (Lau et al., 2019).